Cas no 1172929-76-8 (2-(4-Chloro-1H-pyrazol-1-yl)butylamine)

• Product Name: 2-(4-Chloro-1H-pyrazol-1-yl)butylamine
• CAS No: 1172929-76-8
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD10001534
• CID: 4683407
• PubChem ID: 25248254
• Update Time: 2023-11-22

2-(4-Chloro-1H-pyrazol-1-yl)butylamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-chloro-1H-pyrazol-1-yl)butyl]amine
• 2-(4-chloro-1H-pyrazol-1-yl)butan-1-amine
• 2-(4-chloropyrazolyl)butylamine
• STK352864
• SBB025935
• ST45135026
• 2-(4-Chloro-1H-pyrazol-1-yl)butylamine

• MDL： MFCD10001534
• Inchi： 1S/C7H12ClN3/c1-2-7(3-9)11-5-6(8)4-10-11/h4-5,7H,2-3,9H2,1H3
• InChI Key： NBLKYAFDSSHUCM-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 263.6±20.0 °C at 760 mmHg
• Flash Point: 113.2±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(4-Chloro-1H-pyrazol-1-yl)butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides